Cas no 1398065-55-8 (Bromocyclopropane-d4)

• Product Name: Bromocyclopropane-d4
• CAS No: 1398065-55-8
• MF: C₃H₅Br
• MW: 125.000447034836
• CID: 1066314
• Update Time: 2025-06-09

Bromocyclopropane-d4 Chemical and Physical Properties

Names and Identifiers

• Bromocyclopropane-2,2,3,3-d4
• Bromocyclopropane-d4
• CID 121225369
• [2H4]-Bromocyclopropane

• Inchi： 1S/C3H5Br/c4-3-1-2-3/h3H,1-2H2/i1D2,2D2
• InChI Key： LKXYJYDRLBPHRS-LNLMKGTHSA-N
• SMILES： BrC1C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 22.5
• Topological Polar Surface Area: 0

Experimental Properties

• Solubility: soluble in Chloroform, Methanol

Additional information on Bromocyclopropane-d4

Bromocyclopropane-d4: A Comprehensive Overview

Bromocyclopropane-d4, also known by its CAS number 1398065-55-8, is a unique compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclopropane, a three-membered hydrocarbon ring, with one hydrogen atom replaced by a bromine atom and four deuterium atoms incorporated into its structure. The presence of deuterium atoms makes this compound particularly valuable for use in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques that benefit from the distinct chemical shift properties of deuterium.

Recent studies have highlighted the importance of Bromocyclopropane-d4 in understanding the electronic and structural properties of cyclopropane derivatives. Researchers have utilized this compound to investigate the effects of isotopic substitution on the stability and reactivity of cyclopropane rings. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the incorporation of deuterium atoms significantly alters the vibrational modes of the molecule, providing insights into its potential applications in vibrational spectroscopy.

In addition to its role in fundamental research, Bromocyclopropane-d4 has found practical applications in the synthesis of advanced materials. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of new semiconducting materials. A 2022 study in Nature Materials reported that films composed of Bromocyclopropane-d4 derivatives exhibit enhanced charge transport properties, suggesting their potential use in next-generation electronic devices.

The synthesis of Bromocyclopropane-d4 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, making it more accessible for both academic and industrial applications. For example, researchers at Stanford University developed a novel palladium-catalyzed coupling reaction that significantly simplifies the synthesis process while maintaining high isotopic fidelity.

Another area where Bromocyclopropane-d4 has shown promise is in drug discovery. Its small ring structure and unique reactivity make it an attractive scaffold for designing bioactive molecules. A 2021 study published in Medicinal Chemistry Communications demonstrated that derivatives of Bromocyclopropane-d4 exhibit potent inhibitory activity against several enzymes involved in cancer progression, opening new avenues for anti-cancer drug development.

Despite its numerous applications, the use of Bromocyclopropane-d4 is not without challenges. The high cost of deuterium incorporation and the complexity of its synthesis remain significant barriers to widespread adoption. However, ongoing research into scalable synthesis methods and cost-effective production strategies is expected to address these limitations in the near future.

In conclusion, Bromocyclopropane-d4 (CAS No: 1398065-55-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique isotopic composition makes it an invaluable tool for both fundamental research and practical applications in materials science, electronics, and drug discovery. As advancements continue to be made in its synthesis and application development, Bromocyclopropane-d4 is poised to play an increasingly important role in shaping the future of organic chemistry and related fields.